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Introduction
Carbaryl is a broad-spectrum N-methylcarbamate insecticide widely used in agriculture to

control pests on a variety of vegetable crops.[1][2] Its potential persistence as a residue on

these vegetables poses a health risk to consumers, necessitating rapid and effective screening

methods. This document provides a detailed protocol for a dipstick immunoassay, a rapid, cost-

effective, and user-friendly method for the qualitative and semi-quantitative screening of

carbaryl residues in vegetable samples. The assay is based on the principle of a competitive

immunochromatographic assay (ICA).[3]

Principle of the Assay
The dipstick immunoassay for carbaryl operates on a competitive binding principle. The

sample extract containing carbaryl (the analyte) is applied to the sample pad. As the sample

migrates along the nitrocellulose membrane via capillary action, it mobilizes gold nanoparticle-

labeled antibodies specific to carbaryl located in the conjugate pad.

In the test zone, a carbaryl-protein conjugate is immobilized. A competitive reaction occurs

between the free carbaryl in the sample and the immobilized carbaryl conjugate for the

binding sites of the gold-labeled antibodies.
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Negative Result: In the absence or low concentration of carbaryl in the sample, the gold-

labeled antibodies will bind to the immobilized carbaryl conjugate, resulting in the formation

of a visible colored line at the test zone.

Positive Result: If carbaryl is present in the sample at a concentration above the detection

limit, it will bind to the gold-labeled antibodies, preventing them from binding to the

immobilized carbaryl conjugate. Consequently, no or a significantly weaker colored line will

appear at the test zone.

A control line, consisting of immobilized secondary antibodies that bind to the gold-labeled

primary antibodies, is included to validate the proper functioning of the dipstick. The

appearance of the control line indicates that the strip has worked correctly.
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Dipstick Components

Negative Sample (No Carbaryl)

Positive Sample (Carbaryl Present)

Sample Pad Conjugate Pad
(Gold-labeled Anti-Carbaryl Ab) Nitrocellulose Membrane Test Line

(Immobilized Carbaryl-Protein Conjugate)
Control Line

(Immobilized Secondary Ab) Absorbent Pad

Sample Application Gold-Ab complex migrates Gold-Ab binds to Test Line Colored Test Line appears

Control Line AppearsExcess Gold-Ab binds to Control Line

Sample Application Carbaryl binds to Gold-Ab Complex migrates No binding at Test Line No colored Test Line

Control Line AppearsFree Gold-Ab binds to Control Line
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Reagent & Dipstick Preparation

Assay Protocol

Prepare Buffers & Solutions

Synthesize Gold-Labeled Antibody

Immobilize Test & Control Lines on Membrane

Prepare Sample & Conjugate Pads

Assemble Pads & Membrane on Backing Card

Cut into Individual Dipsticks

Insert Dipstick into Sample

Dipstick Ready for Use

Vegetable Sample Preparation
(Homogenize & Extract with MeOH)

Dilute Extract with Buffer

Incubate for 10 minutes at RT

Visually Interpret Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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